5-[(4-fluorophenoxy)methyl]-N-(4-sulfamoylphenyl)furan-2-carboxamide

• Molecular Formula: C18H15FN2O5S
• Molecular Weight: 390.4 g/mol
• IUPAC Name: 5-[(4-fluorophenoxy)methyl]-N-(4-sulfamoylphenyl)furan-2-carboxamide
• InChI: InChI=1S/C18H15FN2O5S/c19-12-1-5-14(6-2-12)25-11-15-7-10-17(26-15)18(22)21-13-3-8-16(9-4-13)27(20,23)24/h1-10H,11H2,(H,21,22)(H2,20,23,24)
• InChI Key: OSWFWXXRJQLRHM-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1NC(=O)C2=CC=C(O2)COC3=CC=C(C=C3)F)S(=O)(=O)N

Description

5-[(4-fluorophenoxy)methyl]-N-(4-sulfamoylphenyl)furan-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been shown to exhibit promising properties that make it a potential candidate for the treatment of various diseases. In

Mechanism of Action

The mechanism of action of 5-[(4-fluorophenoxy)methyl]-N-(4-sulfamoylphenyl)furan-2-carboxamide is not fully understood. However, it has been suggested that this compound inhibits the activity of certain enzymes that are involved in the inflammatory response and cancer cell proliferation. It has also been shown to modulate the activity of certain receptors in the body that are involved in the regulation of glucose metabolism and cardiovascular function.
Biochemical and Physiological Effects:
5-[(4-fluorophenoxy)methyl]-N-(4-sulfamoylphenyl)furan-2-carboxamide has been shown to exhibit various biochemical and physiological effects. This compound has been shown to reduce inflammation by inhibiting the activity of certain enzymes that are involved in the inflammatory response. It has also been shown to inhibit the proliferation of cancer cells by modulating the activity of certain receptors in the body. Additionally, this compound has been shown to improve glucose metabolism and cardiovascular function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-[(4-fluorophenoxy)methyl]-N-(4-sulfamoylphenyl)furan-2-carboxamide in lab experiments is its potential therapeutic applications. This compound has been shown to exhibit promising properties that make it a potential candidate for the treatment of various diseases. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research of 5-[(4-fluorophenoxy)methyl]-N-(4-sulfamoylphenyl)furan-2-carboxamide. One potential direction is to further study the mechanism of action of this compound to fully understand how it exerts its therapeutic effects. Another potential direction is to explore the potential use of this compound in combination with other drugs for the treatment of various diseases. Additionally, further studies are needed to optimize the synthesis method of this compound and to explore its potential use in clinical trials.

Synthesis Methods

The synthesis method of 5-[(4-fluorophenoxy)methyl]-N-(4-sulfamoylphenyl)furan-2-carboxamide involves the reaction of 4-fluorobenzyl alcohol with 4-aminobenzenesulfonamide in the presence of a base to form the corresponding sulfonamide. The sulfonamide is then reacted with furan-2-carboxylic acid in the presence of a coupling agent to obtain 5-[(4-fluorophenoxy)methyl]-N-(4-sulfamoylphenyl)furan-2-carboxamide. The synthesis method of this compound has been optimized and can be easily scaled up for large-scale production.

Scientific Research Applications

5-[(4-fluorophenoxy)methyl]-N-(4-sulfamoylphenyl)furan-2-carboxamide has been extensively studied for its potential therapeutic applications. This compound has been shown to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been studied for its potential use in the treatment of diabetes, Alzheimer's disease, and cardiovascular diseases.